Cas no 1190314-85-2 (5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

5-Fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is a fluorinated heterocyclic compound featuring a fused pyrrolopyridine core. Its structure, incorporating a fluorine substituent, enhances its reactivity and potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. The presence of the lactam moiety (2-one) offers opportunities for further functionalization, making it valuable for the synthesis of bioactive molecules. This compound is particularly useful in the development of kinase inhibitors and other targeted therapeutics due to its ability to modulate electronic and steric properties. Its stability and well-defined synthetic route ensure reproducibility for research applications. Suitable for use in small-molecule drug discovery and structure-activity relationship studies.
5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one structure
1190314-85-2 structure
Product Name:5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
CAS No:1190314-85-2
MF:C7H5FN2O
MW:152.125804662704
MDL:MFCD12962798
CID:841920
PubChem ID:329772071
Update Time:2025-05-21

5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
    • 5-Fluoro-7-aza-2-oxindole
    • 5-fluoro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
    • 5-Fluoro-1H-pyrrolo[2,3-b...
    • 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
    • 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-fluoro-1,3-dihydro-
    • 5-Flouro-4-aza-2-oxindole
    • FCH923940
    • RP09000
    • PB30039
    • AB0060460
    • AX8228472
    • Z3954
    • ST24024078
    • AM20050701
    • 5-fluoro-1H,3H-pyrrolo[2,3-b]p
    • 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one, AldrichCPR
    • J-517493
    • W-205034
    • MFCD12962798
    • DS-18528
    • 5-fluoro-1H,3H-pyrrolo[2,3-b]pyridin-2-one
    • DB-349928
    • DTXSID10678436
    • 5-FLUORO-1,3-DIHYDRO-2H-PYRROLO[2,3-B]PYRIDIN-2-ONE
    • CS-0050489
    • AKOS006333843
    • 1190314-85-2
    • SY096948
    • MDL: MFCD12962798
    • Inchi: 1S/C7H5FN2O/c8-5-1-4-2-6(11)10-7(4)9-3-5/h1,3H,2H2,(H,9,10,11)
    • InChI Key: LXKVLRLIJKXICE-UHFFFAOYSA-N
    • SMILES: FC1=CN=C2C(=C1)CC(N2)=O

Computed Properties

  • Exact Mass: 152.03900
  • Monoisotopic Mass: 152.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42
  • XLogP3: 0.1

Experimental Properties

  • PSA: 41.99000
  • LogP: 0.85330

5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H332-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,Room Temperature

5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Pricemore >>

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Additional information on 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Recent Advances in the Study of 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS: 1190314-85-2)

The compound 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS: 1190314-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest due to its structural similarity to biologically active molecules, which makes it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future research and clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of fluorination at the 5-position, which enhances the compound's bioavailability and metabolic stability. These findings are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical trials.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's inhibitory effects on specific kinase enzymes were explored. The study demonstrated that 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one exhibits potent activity against a range of kinases implicated in cancer and inflammatory diseases. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for the design of more selective and efficacious kinase inhibitors.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study published in Drug Metabolism and Disposition revealed that 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has favorable pharmacokinetic properties, including good oral bioavailability and a moderate half-life. These attributes make it a viable candidate for further development as an oral therapeutic agent.

In addition to its kinase inhibitory properties, emerging research suggests that 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one may have applications in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Alzheimer's disease, showing that the compound reduces oxidative stress and amyloid-beta aggregation. These findings open new avenues for its use in treating central nervous system disorders.

Despite these promising results, challenges remain in the development of 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its chemical structure must be addressed. Ongoing research aims to overcome these hurdles through structural modifications and advanced formulation strategies.

In conclusion, 5-fluoro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS: 1190314-85-2) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic profile underscore its potential as a lead compound for various therapeutic applications. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical utility.

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